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Optimizing propaquizafop application timing for
maximum efficacy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propaquizafop

CAS No.: 111479-05-1

Cat. No.: S540285

Propaquizafop Technical Profile

The table below summarizes the core technical and regulatory information for propaquizafop.

Aspect Details

Chemical Classification Aryloxyphenoxypropionate (FOPs) herbicide [1]

Mode of Action (HRAC Group A (Inhibitor of Acetyl CoA carboxylase / ACCase) [1]

Group)

Formulation Example Agil 100 EC (Emulsifiable Concentrate) [2]

Recommended Dose 100 g a.i. ha=* (as a standalone treatment) [2]

Standard Application 400 L/ha [2]

Volume

Spectrum of Control Annual grass weeds (e.g., Goosegrass, Wild oats, Italian ryegrass) and

volunteer cereals [1]

Application Type Systemic, post-emergence herbicide, absorbed by foliage and roots [1]
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Aspect Details

EU Approval Status Approved; expiry date 28/02/2027 [1]

Efficacy Data & Application Strategies

Propaquizafop is effective against populations of Eleusine indica (Goosegrass) that have developed
multiple resistance to other major herbicides like glyphosate and paraquat. The following table presents key

efficacy data and observed application strategies.

Aspect Details

Tested Resistant Weeds Eleusine indica from oil palm plantations in Indonesia [2]

Resistance Level (Rl Value) Low resistance (RI < 2) to propaquizafop, indicating high susceptibility
despite resistance to other herbicides [2]

Resistance to Other Confirmed multiple resistance to glyphosate (RI: 2.58-4.36) and
Herbicides paraquat (RI: 2.30-3.37) in the same populations [2]

Tank Mix Application (in Dill  Propaquizafop 50 g a.i. ha=* + Oxadiargyl 50 g a.i. ha~1, applied Post-
crop) Emergence (3-4 leaf stage) [3]

Recommended Application 0.50-0.75 L/ha of a 10% EC formulation, applied 15-20 Days After
in Soybean Sowing (DAS) [4]

Experimental Protocol: Whole-Plant Pot Assay

For researchers needing to confirm resistance or evaluate efficacy, here is a detailed methodology for a

whole-plant pot assay, adapted from a recent study [2].
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Start Experiment

Select and Plant Material
- Collect seeds of resistant and susceptible biotypes
- Sow £30 seeds/pot in sterilized soil
- Thin to 10 uniform plants/pot at 25 DAS

:

Grow Plants
- Maintain for 4 weeks post-planting
- Ensure consistent environmental conditions

'

4 Apply Herbicide )
- Prepare 7 dose levels (0x to 8x recommended rate)
- Use backpack sprayer with flat fan nozzle
- Apply at pressure of 1 kg/cm? (15-20 p.s.i)

N - Use water volume of 400 L/ha )

'

4 Harvest and Measure )
- Harvest plants 4 weeks after application (WAA)
- Cut at base, separate from potting medium
- Dry at 80°C for 48 hours
N - Record dry weight )

'

Analyze Data
- Calculate % growth reduction vs control
- Use non-linear regression to determine GRso
- Compute Resistance Index (RI) = GRso(resistant) / GRso(susceptible)
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Frequently Asked Questions (FAQSs)

What is the primary mechanism of action of propaquizafop? Propaquizafop is a systemic herbicide that
inhibits the enzyme Acetyl CoA carboxylase (ACCase). This disruption stops the synthesis of fatty acids
and lipids, which are essential for plant cell membrane formation, ultimately leading to the death of

susceptible grass weeds [1].

Which weed species have documented resistance to propaquizafop? According to the database, recorded
resistance to propaquizafop has been observed in species including Alopecurus myosuroides, Brachiaria

plantaginea, and Eleusine indica [1].

Can propaquizafop be used in herbicide rotation programs to manage resistance? Yes, rotating
propaquizafop with herbicides from different mode-of-action groups is a sound resistance management
strategy. It belongs to HRAC Group A (ACCase inhibitor), so it should be rotated with herbicides from
unrelated groups, such as glyphosate (Group G) or paraquat (Group D), to reduce selection pressure [2] [1].

Key Considerations for Experimental Success

e Application Timing is Critical: For post-emergence control, apply when weeds are young and
actively growing, typically at the 3-4 leaf stage [3]. In soybean, the recommended window is 15-20
days after sowing (DAS) [4].

e Ensure Proper Spray Coverage: Use equipment that produces a consistent spray pattern, such as a
flat-fan nozzle, and calibrate the sprayer to deliver the correct volume (e.g., 400 L/ha) [2] [4].

¢ Environmental Conditions: Apply under suitable weather conditions. Avoid spraying when wind
speeds are high to prevent drift, and ensure the soil has adequate moisture for optimal herbicide
absorption [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Optimizing propaquizafop application timing for maximum
efficacy]. Smolecule, [2026]. [Online PDF]. Available at:
[https:/www.smolecule.com/products/b540285#optimizing-propaquizafop-application-timing-for-

maximum-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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